3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl 2-nitrobenzoate

• IUPAC Name: [3-(3-methylphenoxy)-4-oxochromen-7-yl] 2-nitrobenzoate
• InChI: InChI=1S/C23H15NO7/c1-14-5-4-6-15(11-14)30-21-13-29-20-12-16(9-10-18(20)22(21)25)31-23(26)17-7-2-3-8-19(17)24(27)28/h2-13H,1H3
• InChI Key: ZLCWCWWBDDEANH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OC2=COC3=C(C2=O)C=CC(=C3)OC(=O)C4=CC=CC=C4[N+](=O)[O-]
• Molecular Formula: C23H15NO7
• Molecular Weight: 417.4 g/mol

Description

3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl 2-nitrobenzoate, also known as MNCB, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. MNCB is a derivative of coumarin, which is a natural compound found in many plants. The unique chemical structure of MNCB makes it a promising candidate for various biological and biochemical applications, including drug discovery and development, molecular biology, and biochemistry.

Mechanism of Action

The mechanism of action of 3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl 2-nitrobenzoate is complex and involves multiple pathways. 3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl 2-nitrobenzoate has been shown to interact with various biological targets, including enzymes, receptors, and DNA. 3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl 2-nitrobenzoate can inhibit the activity of enzymes involved in various biological processes, including inflammation, cancer cell proliferation, and viral replication. Additionally, 3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl 2-nitrobenzoate can bind to receptors and modulate their activity, leading to various physiological effects.
Biochemical and Physiological Effects:
3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl 2-nitrobenzoate has been shown to exhibit a wide range of biochemical and physiological effects. 3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl 2-nitrobenzoate has been shown to inhibit the activity of various enzymes involved in inflammation, cancer cell proliferation, and viral replication. Additionally, 3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl 2-nitrobenzoate has been shown to modulate the activity of various receptors, leading to various physiological effects, including anti-inflammatory, anti-tumor, and anti-viral effects.

Advantages and Limitations for Lab Experiments

3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl 2-nitrobenzoate has several advantages for lab experiments, including its high potency, selectivity, and specificity. Additionally, 3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl 2-nitrobenzoate is relatively easy to synthesize and can be obtained in large quantities. However, 3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl 2-nitrobenzoate also has limitations for lab experiments, including its potential toxicity, instability, and limited solubility.

Future Directions

There are several future directions for 3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl 2-nitrobenzoate research, including the development of new synthetic methods to improve its stability and solubility. Additionally, further research is needed to elucidate the mechanism of action of 3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl 2-nitrobenzoate and its potential applications in various fields of scientific research. Finally, 3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl 2-nitrobenzoate can be used as a starting point for the development of new drugs with improved pharmacological properties.

Synthesis Methods

3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl 2-nitrobenzoate can be synthesized using a variety of methods, including chemical synthesis, enzymatic synthesis, and biotransformation. Chemical synthesis involves the use of chemical reactions to create 3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl 2-nitrobenzoate from simple starting materials. Enzymatic synthesis involves the use of enzymes to catalyze the synthesis of 3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl 2-nitrobenzoate from precursor molecules. Biotransformation involves the use of microorganisms to transform precursor molecules into 3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl 2-nitrobenzoate.

Scientific Research Applications

3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl 2-nitrobenzoate has been extensively studied for its potential applications in various fields of scientific research. One of the most significant applications of 3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl 2-nitrobenzoate is in drug discovery and development. 3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl 2-nitrobenzoate has been shown to exhibit potent pharmacological activities, including anti-inflammatory, anti-tumor, and anti-viral activities. Additionally, 3-(3-methylphenoxy)-4-oxo-4H-chromen-7-yl 2-nitrobenzoate has been shown to have a high affinity for various biological targets, including enzymes, receptors, and DNA.